Ethyl (2R)-2-amino-5-methylhexanoate
Overview
Description
Ethyl (2R)-2-amino-5-methylhexanoate, also known as L-Leucine ethyl ester, is a modified form of the essential amino acid, L-Leucine. It is commonly used as a dietary supplement by athletes and bodybuilders to enhance muscle growth and improve exercise performance. However, this compound also has significant potential in scientific research.
Mechanism of Action
The mechanism of action of Ethyl (2R)-2-amino-5-methylhexanoate involves its ability to stimulate protein synthesis and activate the mammalian target of rapamycin (mTOR) pathway. This leads to increased muscle protein synthesis, which is why it is commonly used by athletes and bodybuilders.
Biochemical and Physiological Effects:
In addition to its muscle-building effects, Ethyl (2R)-2-amino-5-methylhexanoate has been shown to have other biochemical and physiological effects. It has been found to increase insulin sensitivity, reduce inflammation, and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl (2R)-2-amino-5-methylhexanoate in lab experiments is its ability to enhance protein synthesis, making it useful in studies involving muscle growth and repair. However, its use is limited by its potential toxicity and the need for further research to fully understand its effects.
Future Directions
There are several future directions for research on Ethyl (2R)-2-amino-5-methylhexanoate. One area of interest is its potential in treating metabolic disorders such as obesity and diabetes. Further studies are needed to fully understand its mechanisms of action and potential therapeutic applications. Additionally, research could focus on optimizing the synthesis method to increase yield and reduce toxicity.
Synthesis Methods
The synthesis of Ethyl (2R)-2-amino-5-methylhexanoate involves the reaction of Ethyl (2R)-2-amino-5-methylhexanoate with ethanol and hydrochloric acid. The reaction produces Ethyl (2R)-2-amino-5-methylhexanoate hydrochloride, which is then esterified with ethanol under acidic conditions to form the ethyl ester.
Scientific Research Applications
Ethyl (2R)-2-amino-5-methylhexanoate has been used in various scientific research studies. It has been shown to have neuroprotective effects, improving cognitive function and reducing neurodegeneration. This compound has also been studied for its potential in treating metabolic disorders such as obesity and diabetes.
properties
IUPAC Name |
ethyl (2R)-2-amino-5-methylhexanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2/c1-4-12-9(11)8(10)6-5-7(2)3/h7-8H,4-6,10H2,1-3H3/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUFLFAFIGJRKTK-MRVPVSSYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H](CCC(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (2R)-2-amino-5-methylhexanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[1-(3,4-Dichlorophenyl)ethyl]-2-phenylethenesulfonamide](/img/structure/B2560363.png)
![N-cyclopentyl-1-{[4-(5-ethyl-1,2,4-oxadiazol-3-yl)phenyl]sulfonyl}piperidine-4-carboxamide](/img/structure/B2560371.png)
![(5Z)-5-({4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl}methylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B2560374.png)
![N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide](/img/structure/B2560376.png)
![2-fluoro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2560381.png)
![methyl 2-{2-[1-(6-chloropyrazin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido}-4-nitrobenzoate](/img/structure/B2560382.png)
![2-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one](/img/structure/B2560386.png)